Cas no 105592-08-3 (2,5-Octanedione, 6-methyl-4-phenyl-)

• Product Name: 2,5-Octanedione, 6-methyl-4-phenyl-
• CAS No: 105592-08-3
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 1157261
• PubChem ID: 13611202
• Update Time: 2025-04-20

2,5-Octanedione, 6-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Octanedione, 6-methyl-4-phenyl-
• 6-methyl-4-phenyloctane-2,5-dione
• DTXSID00544979
• 105592-08-3

• Inchi： 1S/C15H20O2/c1-4-11(2)15(17)14(10-12(3)16)13-8-6-5-7-9-13/h5-9,11,14H,4,10H2,1-3H3
• InChI Key： ZFKLZWKWQMJWQM-UHFFFAOYSA-N
• SMILES： O=C(C(C)CC)C(C1C=CC=CC=1)CC(C)=O

Computed Properties

• Exact Mass: 232.146329876g/mol
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.1Ų